Cas no 294653-45-5 (2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one)

• Product Name: 2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one
• CAS No: 294653-45-5
• MF: C₁₂H₈N₂OS₂
• MW: 260.334719657898
• MDL: MFCD03656342
• CID: 1077236
• PubChem ID: 700913
• Update Time: 2025-09-19

2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one
• 294653-45-5
• G32161
• 2-Mercapto-5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one
• EN300-03539
• Z56758429
• STK385046
• SR-01000196775-2
• MFCD03656342
• 5-phenyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• AKOS001028561
• SR-01000196775-1
• CS-0307611
• 5-phenyl-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one
• SR-01000196775
• AKOS005202521
• 5-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one

• MDL： MFCD03656342
• Inchi： 1S/C12H8N2OS2/c15-10-9-8(7-4-2-1-3-5-7)6-17-11(9)14-12(16)13-10/h1-6H,(H2,13,14,15,16)
• InChI Key： KDJLLIJKLJMQID-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C2C(NC(NC1=2)=S)=O

Computed Properties

• Exact Mass: 260.00780523g/mol
• Monoisotopic Mass: 260.00780523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines